Cas no 1880-61-1 (17-Oxo Dexamethasone)

17-Oxo Dexamethasone Properties

Names and Identifiers

• Androsta-1,4-diene-3,17-dione,9-fluoro-11-hydroxy-16-methyl-, (11b,16a)-
• 17-Oxo Dexamethasone
• 9alpha-Fluoro-11beta-hydroxy-16alpha-methyl-1,4-androstadiene-3,17-dio ne
• 9-Fluoro-11b-hydroxy-16a-methyl Androsta-1,4-diene-3,17-dione
• 9-Fluoro-11-hydroxy-16a-methyl Androsta-1,4-diene-3,17-dione
• NSC 50909
• DexaMethasone-17-ketone
• 17-Oxo Dexamethasone Solution, 100ppm
• 9-Fluoro-11β-hydroxy-16α-Methyl Androsta-1,4-diene-3,17-dione
• 9-Fluoro-11-hydroxy-16-methyl-(11,16a ) Androsta-1,4-diene-3,17-dione
• 9-Fluoro-11-hydroxy-16-methyl-(11b,16a ) Androsta-1,4-diene-3,17-dione
• 9-Fluoro-11-hydroxy-16-Methyl-(11β,16α ) Androsta-1,4-diene-3,17-dione
• Q27148790
• Androsta-1,4-diene-3,17-dione, 9-fluoro-11-hydroxy-16-methyl-, (11beta,16alpha)-
• CHEBI:79665
• ANDROSTA-1,4-DIENE-3,17-DIONE, 9-FLUORO-11.BETA.-HYDROXY-16.ALPHA.-METHYL-
• NSC 50909; (11beta,16alpha)-9-Fluoro-11-hydroxy-16-methylandrosta-1,4-diene-3,17-dione; Androsta-1,4-diene-3,17-dione, 9-fluoro-11beta-hydroxy-16alpha-methyl- (7CI,8CI); 9-Fluoro-11beta-hydroxy-16alpha-methylandrosta-1,4-diene-3,17-dione; 9alpha-Fluoro-11beta-hydroxy-16alpha-methylandrosta-1,4-diene-3,17-dione
• (8S,9R,10S,11S,13S,14S,16R)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione
• 9.alpha.-Fluoro-11.beta.-hydroxy-16.alpha.-methyl-1,4-androstadiene-3,17-dione
• SCHEMBL10881970
• 9-FLUORO-11-HYDROXY-16-METHYLANDROSTA-1,4-DIENE-3,17-DIONE, (11.BETA.,16.ALPHA.)-
• 1880-61-1
• 9.ALPHA.-FLUORO-11.BETA.-HYDROXY-16.ALPHA.-METHYLANDROSTA-1,4-DIENE-3,17-DIONE
• 9-FLUORO-11.BETA.-HYDROXY-16.ALPHA.-METHYLANDROSTA-1,4-DIENE-3,17-DIONE
• 9-Fluoro-11beta-hydroxy-16alpha-methylandrosta-1,4-diene-3,17-dione
• Dexamethasone-17-ketone (9?-Fluoro-11?-hydroxy-16?-methylandrosta-1,4-diene-3,17-dione)
• NSC50909
• Androsta-1,4-diene-3,17-dione, 9-fluoro-11-hydroxy-16-methyl-, (11.beta.,16.alpha.)-
• NSC-50909
• 9alpha-Fluoro-11beta-hydroxy-16alpha-methylandrosta-1,4-diene-3,17-dione
• Dexamethasone-17-ketone (9alpha-Fluoro-11beta-hydroxy-16alpha-methylandrosta-1,4-diene-3,17-dione)
• UNII-PMQ09660QC
• PMQ09660QC
• 1ST10634
• 9-Fluoro-11-hydroxy-16-methylandrosta-1,4-diene-3,17-dione #
• 9-Fluoro-11-hydroxy-16-methylandrosta-1,4-diene-3,17-dione
• NSC 52437
• 9-FLUORO-11-HYDROXY-16-METHYLANDROSTA-1,4-DIENE-3,17-DIONE, (11BETA,16ALPHA)-
• 17-Oxodexamethasone
• ANDROSTA-1,4-DIENE-3,17-DIONE, 9-FLUORO-11BETA-HYDROXY-16ALPHA-METHYL-
• +Expand

• MDL： MFCD09841132
• InChIKey： IZLVPOBNINIXJM-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H25FO3/c1-11-8-15-14-5-4-12-9-13(22)6-7-19(12,3)20(14,21)16(23)10-18(15,2)17(11)24/h6-7,9,11,14-16,23H,4-5,8,10H2,1-3H3
• SMILES： O=C1C=CC2(C3(C(O)CC4(C)C(C(CC4C3CCC2=C1)C)=O)F)C

Computed Properties

• Exact Mass: 332.17900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 332.179
• Heavy Atom Count: 24
• Complexity: 695
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• LogP: 3.17230
• PSA: 54.37000
• Refractive Index: 1.567
• Boiling Point: 478.8±45.0 °C at 760 mmHg
• Melting Point: 242-244°C
• Vapor Pressure: 0.0±2.7 mmHg at 25°C
• Flash Point: 243.4±28.7 °C
• Density: 1.2±0.1 g/cm3